Cas no 119592-85-7 (Propanedioic acid, propyl-, bis(phenylmethyl) ester)

• Product Name: Propanedioic acid, propyl-, bis(phenylmethyl) ester
• CAS No: 119592-85-7
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 1209112
• PubChem ID: 18533012
• Update Time: 2025-04-20

Propanedioic acid, propyl-, bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, propyl-, bis(phenylmethyl) ester
• dibenzyl 2-propylpropanedioate
• Dibenzyl propylpropanedioate
• DTXSID90594867
• 119592-85-7
• SCHEMBL19105243

• Inchi： 1S/C20H22O4/c1-2-9-18(19(21)23-14-16-10-5-3-6-11-16)20(22)24-15-17-12-7-4-8-13-17/h3-8,10-13,18H,2,9,14-15H2,1H3
• InChI Key： BITYVWNBUBOHDE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C(=O)OCC1C=CC=CC=1)CCC)=O

Computed Properties

• Exact Mass: 326.15180918g/mol
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6Ų